10.1039/C3DT50518A | Iron-mediated C–H bond amination by organic azides on a tripodal bis(anilido)iminophosphorane platform†

Iron-mediated C–H bond amination by organic azides on a tripodal bis(anilido)iminophosphorane platform†

Dalton Transactions Pub Date: 2013-02-26 DOI: 10.1039/C3DT50518A

Abstract

The bis(anilido)iminophosphorane complex, abbreviated as [(^MesN₂N^Ad)Fe(THF)], can react with alkyl azides to yield ligand-based C–H bond amination products suggesting the high reactivity of iron(IV)–imido species supported by the tripodal bis(anilido)iminophosphorane ligand platform [^MesN₂N^Ad]²⁻.

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Journal Name：Dalton Transactions

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